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Compound of Interest

Compound Name: N-Oleoyl sphinganine

Cat. No.: B1242672

Technical Support Center: N-Oleoyl Sphinganine

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with N-Oleoyl
sphinganine.

Frequently Asked Questions (FAQSs)

Q1: What is N-Oleoyl sphinganine and what are its common synonyms?

N-Oleoyl sphinganine is a member of the ceramide family of lipids.[1][2] It is also known by
several synonyms, including N-Oleoyl-D-erythro-sphingosine and Ceramide C18:1.[1][2][3] It is
a solid with the molecular formula C36H69NO3 and a molecular weight of approximately
563.94 g/mol .[1][3][4]

Q2: I'm having trouble dissolving N-Oleoyl sphinganine. What are the recommended

solvents?

Sphingolipids like N-Oleoyl sphinganine can have limited solubility in common laboratory
solvents.[5] A universal solvent system for most sphingolipids is a chloroform/methanol (2:1,
v/v) mixture at a concentration of 10 mg/mL.[6] If solubility remains an issue, adding up to 10%
water to the solvent mixture, along with sonication or gentle warming (up to 40°C), can facilitate
dissolution.[5][6] For biological applications, solvents such as ethanol, DMSO, and
dimethylformamide (DMF) are often used to prepare stock solutions.[7][8]
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Q3: My N-Oleoyl sphinganine precipitated when | added it to my aqueous cell culture
medium. What should | do?

Directly adding a stock solution of N-Oleoyl sphinganine in an organic solvent to an aqueous
medium can cause it to precipitate.[9] To avoid this, several methods can be employed to
prepare it for use in cell-based assays:

o BSA-Lipid Complexes: A common and effective method is to create a complex with fatty
acid-free bovine serum albumin (BSA).[5] This involves preparing a lipid stock, drying it
down, redissolving it in ethanol, and then injecting it into a BSA solution while vortexing.[5]

o Detergent Solubilization: Using a zwitterionic detergent like CHAPS can help to solubilize the
lipid in an aqueous buffer.[5]

o Ethanol/Dodecane Carrier System: A mixture of ethanol and dodecane (98:2 v/v) can be
used as a carrier to introduce the lipid into cell culture media.[5]

Q4: How should | store my N-Oleoyl sphinganine?

N-Oleoyl sphinganine is an unsaturated lipid and is therefore susceptible to autoxidation
when exposed to oxygen and water.[5] It should be stored at -20°C in a tightly sealed container.
[8] When stored properly in an unopened container, it is generally stable for at least one year.

[5]
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Problem

Possible Cause

Suggested Solution

Cloudy or hazy solution after

dissolving in organic solvent.

Incomplete dissolution or

formation of aggregates.

- Sonicate the solution.[5] -
Gently warm the solution up to
40°C.[5] - If using a
chloroform/methanol mixture,
add a small amount of water
(up to 10%).[5]

Precipitate forms immediately
upon addition to aqueous

buffer or cell culture medium.

Poor solubility of the lipid in the

agueous environment.

- Prepare a BSA-lipid complex
to enhance solubility and
delivery to cells.[5] - Use a
detergent-based method with
CHAPS to aid solubilization.[5]
- Employ an ethanol/dodecane

carrier system.[5]

Inconsistent experimental

results.

- Degradation of the lipid due
to improper storage. -
Incomplete solubilization
leading to inaccurate
concentration. - Aggregation of
the lipid in the experimental

system.

- Store the lipid at -20°C and
handle it with care to prevent
oxidation.[5] - Ensure complete
dissolution of the stock
solution before use. - Use one
of the recommended methods
for preparing the lipid for
biological experiments to

minimize aggregation.[5]

Quantitative Solubility Data

While specific quantitative solubility data for N-Oleoyl sphinganine is not readily available, the

following table provides solubility information for structurally similar sphingolipids, which can

serve as a useful guide.
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Sphingosine (d17:1)  Sphinganine (d18:0)  1-Deoxysphinganine
Solvent

Solubility Solubility (m18:0) Solubility
Ethanol Miscible Miscible Miscible
DMSO ~ 2 mg/mL ~ 2 mg/mL ~ 2 mg/mL
Dimethylformamide ~ 10 mg/mL ~ 10 mg/mL ~ 10 mg/mL

(DMF)

Data sourced from product information sheets for Sphingosine (d17:1), Sphinganine (d18:0),
and 1-Deoxysphinganine (m18:0).[7][8][10]

Experimental Protocols
Protocol 1: Preparation of N-Oleoyl Sphinganine-BSA
Complex for Cell-Based Assays

This protocol is adapted from established methods for preparing lipid-BSA complexes.[5]

Prepare a Lipid Stock Solution: Dissolve N-Oleoyl sphinganine in a chloroform/methanol
(19:1, v/v) mixture to a concentration of approximately 1 mM.

Dry the Lipid: Dispense the desired amount of the lipid stock solution into a glass test tube.
Dry the solvent first under a stream of nitrogen gas and then in a vacuum desiccator for at
least one hour to form a thin lipid film.

Redissolve in Ethanol: Redissolve the dried lipid film in a small volume of ethanol (e.g., 200
pL).

Prepare BSA Solution: Prepare a solution of fatty acid-free BSA in your desired buffer (e.g.,
100 mM phosphate buffer, pH 7.4) at a concentration of 0.34 mg/mL.

Form the Complex: While vigorously vortexing the BSA solution, slowly inject the ethanolic
lipid solution into the BSA solution.

Storage: The resulting N-Oleoyl sphinganine-BSA complex (e.g., 5 uM lipid + 5 pM BSA)
can be stored in a plastic tube at -20°C.
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Protocol 2: Solubilization using the Detergent CHAPS

This protocol is based on methods for solubilizing lipids with the zwitterionic detergent CHAPS.

[5]

Dry the Lipid: In a 1.5 mL test tube, evaporate the desired amount of N-Oleoyl sphinganine

from an organic solvent under a stream of nitrogen.

Prepare CHAPS Solution: Prepare a solution of 1.1 mg of CHAPS in 10 uL of a suitable
buffer (e.g., 100 mM phosphate buffer, pH 7.4).

Solubilize: Add the CHAPS solution to the dried lipid.

Mix and Sonicate: Thoroughly mix the solution and sonicate for 3 minutes.

Visualizations
Ceramide-Mediated Apoptosis Signaling Pathway

Ceramides, including N-Oleoyl sphinganine, are key signaling molecules in the regulation of
apoptosis.[11][12][13] Elevated ceramide levels can trigger programmed cell death through
various pathways, including the activation of protein phosphatases and the regulation of the
Bcl-2 family of proteins.[14]
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Ceramide-Mediated Apoptosis Signaling Pathway
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Caption: Ceramide-mediated apoptosis signaling pathway.
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Experimental Workflow for Preparing N-Oleoyl
Sphinganine for Cell-Based Assays

This workflow outlines the key decision points and steps for preparing N-Oleoyl sphinganine

for use in biological experiments.
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Workflow for Preparing N-Oleoyl Sphinganine
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Caption: Experimental workflow for N-Oleoyl sphinganine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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